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Compound of Interest

Compound Name: Grandiuvarin A

Cat. No.: B13412439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and isolation of Grandiuvarin A, a natural product isolated from the bark of Uvaria grandiflora.

This document is intended to serve as a valuable resource for researchers and professionals

engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties
Grandiuvarin A is an aromatic compound first described by Ankisetty and colleagues in 2006.

Its chemical structure was elucidated through extensive spectroscopic analysis, particularly

two-dimensional Nuclear Magnetic Resonance (NMR) techniques.

Table 1: Chemical Properties of Grandiuvarin A

Property Value Source

Molecular Formula C24H24O7 --INVALID-LINK--

Molecular Weight 424.44 g/mol Calculated

Appearance Viscous oil --INVALID-LINK--

IUPAC Name
Data not available in the

provided search results.
-
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Chemical Structure:

A definitive 2D or 3D chemical structure diagram for Grandiuvarin A is not available in the

provided search results. The primary literature would be required to depict this accurately.

Spectroscopic Data
The structural elucidation of Grandiuvarin A relied heavily on NMR and Mass Spectrometry.

While the complete raw data is found in the primary literature, a summary of the key

spectroscopic data is presented below.

Table 2: Summary of Key Spectroscopic Data for Grandiuvarin A

Technique Key Observations Source

HRESIMS
Provided the molecular formula

C24H24O7.
--INVALID-LINK--

¹H NMR

Signals corresponding to

aromatic protons, olefinic

protons, oxymethylene

protons, an epoxy methine,

and an acetyl methyl group

were observed.

--INVALID-LINK--

¹³C NMR & DEPT

Revealed the presence of

methyl, methylene, methine,

and quaternary carbons

consistent with the proposed

structure.

--INVALID-LINK--

2D NMR (COSY, HMQC,

HMBC)

Established the connectivity of

the proton and carbon

skeletons, confirming the final

structure.

--INVALID-LINK--

Experimental Protocols
Isolation of Grandiuvarin A
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The following is a detailed methodology for the isolation of Grandiuvarin A from the bark of

Uvaria grandiflora as described in the primary literature.

Dried and ground bark of Uvaria grandiflora

Extraction with organic solvent

Concentration under reduced pressure

Chromatographic fractionation

Further purification steps

Grandiuvarin A
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Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13412439#grandiuvarin-a-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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